3-[(3-Fluorophenyl)amino]-1,1,1-trifluoro-2-propanol

• Molecular Formula: C9H9F4NO
• Molecular Weight: 223.17 g/mol
• IUPAC Name: 1,1,1-trifluoro-3-(3-fluoroanilino)propan-2-ol
• InChI: InChI=1S/C9H9F4NO/c10-6-2-1-3-7(4-6)14-5-8(15)9(11,12)13/h1-4,8,14-15H,5H2
• InChI Key: ORHYPERMCALLDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NCC(C(F)(F)F)O

Description

3-[(3-Fluorophenyl)amino]-1,1,1-trifluoro-2-propanol is a useful research compound. Its molecular formula is C9H9F4NO and its molecular weight is 223.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ex-662A) 3-[(3-fluorophenyl)[phenylmethyl]amino]-1,1,1-trifluoro-2-propanol (2.56 g, 8.2 mmol) was dissolved in methanol (30 mL) and hydrogenated over 5% palladium on charcoal for 3 h. The mixture was filtered through celite, and the solvent was removed in vacuo to give 1.8 g (98%) of the desired 3-[(3-fluorophenyl)amino]-1,1,1-trifluoro-2-propanol product as an oil, 99% pure by HPLC analysis. MS m/z=224 [M+H]+.